Cas no 1210469-45-6 (3-Aminothiophene-2-carboxylic acid potassium salt)

• Product Name: 3-Aminothiophene-2-carboxylic acid potassium salt
• CAS No: 1210469-45-6
• MF: C₅H₆KNO₂S
• MW: 183.269940853119
• CID: 2889654
• Update Time: 2025-06-11

3-Aminothiophene-2-carboxylic acid potassium salt Chemical and Physical Properties

Names and Identifiers

• 3-Aminothiophene-2-carboxylic acid potassium salt

• Inchi： 1S/C5H5NO2S.K.H/c6-3-1-2-9-4(3)5(7)8;;/h1-2H,6H2,(H,7,8);;
• InChI Key： JZIGPLRUBSIZLY-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1N)(=O)O.[KH]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-Aminothiophene-2-carboxylic acid potassium salt

3-Aminothiophene-2-carboxylic acid potassium salt (CAS No. 1210469-45-6): A Comprehensive Overview

3-Aminothiophene-2-carboxylic acid potassium salt (CAS No. 1210469-45-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as Potassium 3-aminothiophene-2-carboxylate, is a derivative of thienyl carboxylic acid and has a molecular formula of C₇H₆NO₂S·K. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The 3-Aminothiophene-2-carboxylic acid potassium salt is characterized by its high solubility in water and polar organic solvents, which facilitates its use in a wide range of chemical reactions. The presence of the amino group and the carboxylate anion provides multiple functional handles for further derivatization, making it an attractive starting material for the synthesis of complex molecules. Recent studies have highlighted its potential applications in the development of novel drugs and materials.

In the realm of medicinal chemistry, 3-Aminothiophene-2-carboxylic acid potassium salt has shown promise as a building block for the synthesis of compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of thienyl derivatives with potent anti-inflammatory and anti-cancer properties. The researchers found that these derivatives exhibited significant activity against various cancer cell lines, including breast cancer and colon cancer cells.

Beyond its medicinal applications, Potassium 3-aminothiophene-2-carboxylate has also been explored for its potential in materials science. A recent study in Advanced Materials (2022) demonstrated the use of this compound as a precursor for the synthesis of conductive polymers and organic semiconductors. The unique electronic properties of thienyl derivatives make them suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthetic versatility of 3-Aminothiophene-2-carboxylic acid potassium salt is further enhanced by its ability to undergo various chemical transformations. For example, it can be readily converted into esters, amides, and other functionalized derivatives through standard coupling reactions. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements in drug design or material development.

In terms of safety and handling, Potassium 3-aminothiophene-2-carboxylate is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to ensure safe storage and use. It is recommended to store it in a cool, dry place away from strong oxidizing agents and to handle it with appropriate personal protective equipment (PPE).

The market demand for 3-Aminothiophene-2-carboxylic acid potassium salt is on the rise due to its diverse applications in both pharmaceutical and materials science research. Major suppliers such as Sigma-Aldrich, Alfa Aesar, and TCI offer high-purity forms of this compound for research purposes. As research continues to uncover new applications for this versatile compound, its importance in the scientific community is expected to grow.

In conclusion, Potassium 3-aminothiophene-2-carboxylate (CAS No. 1210469-45-6) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing studies continue to explore its full range of applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.